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Cat. No.: B1198376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylenediamine dihydrochloride (CAS No: 333-18-6) is a stable, water-soluble salt of the

versatile organic compound ethylenediamine. Its bifunctional nature, stemming from the two

primary amine groups, makes it a valuable building block in the synthesis of a wide array of

chemical compounds, including pharmaceuticals, chelating agents, and corrosion inhibitors. A

thorough understanding of its physical properties is paramount for its effective application in

research, development, and quality control. This technical guide provides a comprehensive

overview of the core physical characteristics of ethylenediamine dihydrochloride, complete with

experimental methodologies and structured data for ease of reference.

Core Physical and Chemical Properties
Ethylenediamine dihydrochloride is a white to off-white crystalline solid that is known to be

hygroscopic.[1] It is highly soluble in water and has a high melting point, indicating its ionic

nature and the strong intermolecular forces present in its crystal lattice.

Quantitative Physical Properties
The key physical properties of ethylenediamine dihydrochloride are summarized in the table

below. These values represent a synthesis of data from various sources and should be

considered in the context of the experimental conditions under which they were determined.
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Property Value Notes

Molecular Formula C₂H₁₀Cl₂N₂

Composed of an

ethylenediamine molecule and

two molecules of hydrogen

chloride.

Molecular Weight 133.02 g/mol

Calculated from the atomic

weights of its constituent

elements.[1]

Appearance
White to off-white crystalline

powder/solid

The crystalline nature is a key

characteristic.[1]

Melting Point >300 °C (with decomposition)

Some sources indicate a

decomposition range of 188-

198 °C. The high melting point

is characteristic of an ionic salt.

Boiling Point Decomposes

Not applicable as the

compound decomposes at

temperatures above its melting

point.

Density 1.46 g/cm³
This is the most commonly

cited value.[1]

Solubility in Water 300 g/L at 20 °C
Highly soluble in water due to

its ionic nature.[1]

pKa Values
pKa₁: ~6.85 - 7.5, pKa₂: ~9.92

- 10.7

These values correspond to

the two protonated amine

groups of the

ethylenediammonium ion.[2]

The range reflects variations in

experimental conditions.

Hygroscopicity Hygroscopic

Tends to absorb moisture from

the air, requiring storage in a

dry environment.[1]
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Crystal Structure
Ethylenediamine dihydrochloride possesses a monoclinic crystal structure. X-ray diffraction

studies have determined its space group to be P2₁/c. The unit cell dimensions are reported as

a = 4.44 Å, b = 6.88 Å, and c = 9.97 Å, with a β angle of 92°. In the solid state, the

ethylenediamine moiety adopts a trans conformation. The crystal structure is stabilized by a

network of N-H···Cl hydrogen bonds.

Spectroscopic Properties
Infrared (IR) Spectroscopy
The infrared spectrum of ethylenediamine dihydrochloride is characterized by the vibrational

modes of the ethylenediammonium dication. Key expected absorptions include:

N-H Stretching: Strong, broad bands in the region of 3200-2800 cm⁻¹, characteristic of the

ammonium groups (-NH₃⁺).

C-H Stretching: Absorptions in the 3000-2850 cm⁻¹ range.

N-H Bending (Asymmetric and Symmetric): Bands around 1600-1500 cm⁻¹.

C-N Stretching: Peaks in the fingerprint region, typically around 1200-1000 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum of ethylenediamine dihydrochloride in a suitable deuterated solvent

(e.g., D₂O) would be expected to show a singlet for the four equivalent methylene protons (-

CH₂-). The protons on the nitrogen atoms will likely exchange with the deuterium in D₂O, often

resulting in their signal being broadened or absent. The chemical shift of the methylene protons

will be downfield compared to free ethylenediamine due to the deshielding effect of the

positively charged ammonium groups.

Experimental Protocols
The following sections detail generalized experimental methodologies for the determination of

the key physical properties of ethylenediamine dihydrochloride. These protocols are based on

standard laboratory techniques for the analysis of solid chemical compounds.
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Determination of Melting Point
The melting point of ethylenediamine dihydrochloride can be determined using a capillary

melting point apparatus.

Methodology:

Sample Preparation: A small amount of finely powdered, dry ethylenediamine

dihydrochloride is packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady and slow rate (e.g., 1-2 °C per minute) as the

temperature approaches the expected melting/decomposition point.

Observation: The temperature at which the first signs of melting or decomposition (e.g.,

darkening, shrinking, or liquefaction) are observed is recorded as the onset of the melting

range. The temperature at which the substance is completely decomposed or liquefied is

recorded as the end of the range. Given that the substance decomposes, a distinct melting

point may not be observed.

Determination of Aqueous Solubility
The solubility of ethylenediamine dihydrochloride in water can be determined by preparing a

saturated solution and measuring its concentration.

Methodology:

Preparation of Saturated Solution: An excess amount of ethylenediamine dihydrochloride is

added to a known volume of deionized water in a sealed container.

Equilibration: The mixture is agitated (e.g., using a magnetic stirrer) at a constant

temperature (e.g., 20 °C) for a sufficient period to ensure equilibrium is reached (typically 24

hours).

Sample Withdrawal and Filtration: A sample of the supernatant is carefully withdrawn using a

syringe fitted with a filter to remove any undissolved solid.
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Concentration Determination: The concentration of ethylenediamine dihydrochloride in the

filtered saturated solution is determined. This can be achieved through various methods,

such as gravimetric analysis (evaporating the solvent and weighing the residue) or titration of

the chloride ions with a standardized silver nitrate solution.

Calculation: The solubility is expressed as grams of solute per 100 mL or per liter of solvent.

Determination of pKa Values by Potentiometric Titration
The pKa values of the two protonated amine groups in ethylenediamine dihydrochloride can be

determined by potentiometric titration with a strong base.

Methodology:

Sample Preparation: A precisely weighed amount of ethylenediamine dihydrochloride is

dissolved in a known volume of deionized water.

Titration Setup: The solution is placed in a beaker with a magnetic stirrer, and a calibrated

pH electrode is immersed in the solution.

Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small,

known increments from a burette.

Data Collection: The pH of the solution is recorded after each addition of the titrant, allowing

the system to equilibrate.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The curve will show two equivalence points corresponding to the deprotonation of the

two ammonium groups. The pKa values are determined from the pH at the half-equivalence

points.

Visualizations
Dissociation Pathway of Ethylenediamine
Dihydrochloride
The following diagram illustrates the stepwise dissociation of the ethylenediammonium dication

in an aqueous solution, which is the chemical species present when ethylenediamine
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dihydrochloride is dissolved in water.

H3N+-CH2-CH2-NH3+ (aq) + H2O H3N+-CH2-CH2-NH2 (aq) + H3O+pKa1 ≈ 7.2 H2N-CH2-CH2-NH2 (aq) + H3O+pKa2 ≈ 10.3

Click to download full resolution via product page

Caption: Stepwise dissociation of the ethylenediammonium ion in water.
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Safety and Handling
Ethylenediamine dihydrochloride is classified as harmful if swallowed and causes skin and eye

irritation. It may also cause an allergic skin reaction and respiratory irritation. Therefore,

appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling this chemical. It should be stored in a tightly sealed container in

a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing

agents. As it is hygroscopic, care should be taken to minimize its exposure to atmospheric

moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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